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Compound of Interest

Compound Name: SMI 6860766

Cat. No.: B15585280

For Researchers, Scientists, and Drug Development Professionals

Introduction

SMI 6860766 is a potent and specific small molecule inhibitor of the protein-protein interaction
between CD40 and TNF receptor-associated factor 6 (TRAF6). By binding to the TRAF-C
domain of TRAF6, SMI 6860766 effectively blocks the CD40-TRAF6 signaling pathway, a
critical axis in inflammatory responses. This inhibitory action prevents the recruitment of
downstream signaling molecules, leading to the attenuation of inflammatory cascades, such as
the NF-kB pathway.[1][2] These characteristics make SMI 6860766 a valuable tool for
investigating the role of CD40-TRAF6 signaling in various pathological conditions, including
inflammation, autoimmune diseases, and cancer.

This document provides detailed application notes and protocols for the preparation and use of
SMI 6860766 in cell culture experiments, designed to assist researchers in achieving reliable
and reproducible results.
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Property Value Source
Molecular Formula C15H11BrCINO [1]
Molecular Weight 336.6 g/mol [1]
CAS Number 433234-16-3 [1]

Soluble in DMSO, slightly

Solubility soluble in Acetonitrile (0.1-1 [1]
mg/ml)
Purity >98% [1]
In Vitro Activity

Assay Cell Line/System ICs0 / Kd Source
RAW 264.7

NF-kB Inhibition Macrophages (LPS- 0.3 uM [1]
induced)

Primary Mouse Bone
Marrow-Derived

IL-1p Inhibition Macrophages (anti- 57 uM [1]
CD40 antibody-

induced)

Primary Mouse Bone

Marrow-Derived

IL-6 Inhibition Macrophages (anti- 2.4 uM [1]
CD40 antibody-
induced)
Binding Affinity (Kd) TRAF1 52 uM [1]
Binding Affinity (Kd) TRAF2 30 pM [1]
Binding Affinity (Kd) TRAF3 37 M [1]
Binding Affinity (Kd) TRAF6 59 uM [1]
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Mandatory Visualizations
Signaling Pathway of SMI 6860766 Action
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Preparation
Prepare SMI 6860766 Culture and Seed Cells
Stock Solution (in DMSO) (e.g., RAW 264.7, BMDMSs)

Treatment

Pre-treat cells with
SMI 6860766
(various concentrations)

Stimulate cells
(e.g., LPS, anti-CD40 Ab)

Analysis

NF-kB Activity Assay Cytokine Measurement
(e.g., Reporter Assay, Western Blot) (e.g., ELISAfor IL-6, IL-1P)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols for SMI 6860766 in
Cell Culture Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15585280#preparing-smi-6860766-for-cell-culture-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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